5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid
Overview
Description
“5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid” is a chemical compound that is structurally similar to Diclofenac , a non-steroidal anti-inflammatory drug . It contains an oxazole ring, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .
Synthesis Analysis
The synthesis of compounds similar to “this compound” has been studied. For instance, the synthesis of Aceclofenac, a derivative of Diclofenac, has been reported . The synthesis of such compounds often involves the Suzuki–Miyaura coupling reaction and the protodeboronation of pinacol boronic esters .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of an oxazole ring and a carboxylic acid group . The average molecular mass is approximately 219.022 Da, and the monoisotopic mass is approximately 217.953751 Da .Chemical Reactions Analysis
The chemical reactions involving “this compound” and similar compounds have been studied. For example, the decarboxylation of beta-keto acids, which are structurally similar to this compound, is a common reaction . Additionally, the photocatalytic degradation of Diclofenac, a structurally similar compound, has been investigated .Mechanism of Action
The mechanism of action of “5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid” is likely similar to that of Diclofenac, given their structural similarities. Diclofenac exerts its action by inhibiting the biosynthesis of the bacterial cell wall. It binds to specific penicillin-binding proteins located inside the bacterial cell wall, inhibiting the third and last stage of bacterial cell wall synthesis .
Safety and Hazards
The safety data sheet for a similar compound, “3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to handle this compound with protective gloves, eye protection, and face protection .
Future Directions
The future directions for the study of “5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid” could involve further investigation into its synthesis, chemical reactions, and potential applications. For instance, the polymorphism and cocrystal salt formation of similar compounds have been studied, which could provide insights into the properties and potential uses of this compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid involves the synthesis of the oxazole ring followed by the introduction of the carboxylic acid group. The starting material for the synthesis of the oxazole ring is 2,6-dichlorophenylhydrazine and ethyl acetoacetate. The carboxylic acid group is introduced through the oxidation of the methyl group in the oxazole ring using potassium permanganate.", "Starting Materials": [ "2,6-dichlorophenylhydrazine", "ethyl acetoacetate", "sodium ethoxide", "potassium permanganate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Condensation of 2,6-dichlorophenylhydrazine and ethyl acetoacetate in the presence of sodium ethoxide to form 5-(2,6-dichlorophenyl)-2-ethyl-2,4-dihydro-3H-oxazole", "Step 2: Oxidation of the methyl group in the oxazole ring using potassium permanganate in the presence of sulfuric acid and water to form 5-(2,6-dichlorophenyl)-1,2-oxazole-3-carboxylic acid" ] } | |
CAS RN |
1188024-06-7 |
Molecular Formula |
C10H5Cl2NO3 |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
